Cas no 15827-42-6 (3-Cyclohexene-1,1-dimethanol, 4-methyl-)

• Product Name: 3-Cyclohexene-1,1-dimethanol, 4-methyl-
• CAS No: 15827-42-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 3802526
• Update Time: 2025-06-08

3-Cyclohexene-1,1-dimethanol, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1,1-dimethanol, 4-methyl-

• Inchi： 1S/C9H16O2/c1-8-2-4-9(6-10,7-11)5-3-8/h2,10-11H,3-7H2,1H3
• InChI Key： JTRLVVUONAUOHI-UHFFFAOYSA-N
• SMILES： OCC1(CO)CC=C(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3-Cyclohexene-1,1-dimethanol, 4-methyl-

Introduction to 3-Cyclohexene-1,1-dimethanol, 4-methyl- (CAS No. 15827-42-6) and Its Emerging Applications in Chemical Biology

3-Cyclohexene-1,1-dimethanol, 4-methyl-, identified by its CAS number 15827-42-6, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its cyclohexene backbone and two hydroxyl groups at the 1,1 position with a methyl substituent at the 4-position, has garnered attention due to its unique structural and functional properties. The presence of multiple stereocenters and reactive hydroxyl groups makes it a versatile scaffold for the synthesis of biologically active molecules.

The compound’s structural features are particularly intriguing for medicinal chemists seeking novel scaffolds for drug development. The cyclohexene ring provides a rigid framework that can be modified to enhance binding affinity to biological targets, while the hydroxyl groups offer opportunities for further functionalization through esterification, etherification, or oxidation reactions. These modifications are crucial for tailoring the compound’s pharmacokinetic and pharmacodynamic properties.

In recent years, 3-Cyclohexene-1,1-dimethanol, 4-methyl- has been explored in several cutting-edge research areas. One notable application is in the synthesis of enzyme inhibitors. The compound’s ability to mimic natural substrates or transition states has been leveraged to develop inhibitors for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, studies have demonstrated its potential as a lead compound in inhibiting glycosidases, which play a critical role in carbohydrate metabolism.

Another promising area of research involves the use of 3-Cyclohexene-1,1-dimethanol, 4-methyl- as a building block in the synthesis of chiral auxiliaries and ligands for asymmetric catalysis. The stereochemistry of this compound can be precisely controlled during synthesis, allowing researchers to produce enantiomerically pure derivatives with specific biological activities. Such derivatives have found applications in asymmetric hydrogenation and epoxidation reactions, where high enantioselectivity is essential.

The compound’s reactivity also makes it valuable in materials science. Researchers have investigated its potential as a precursor for polymers with unique properties. By polymerizing derivatives of 3-Cyclohexene-1,1-dimethanol, 4-methyl-, scientists have developed materials with enhanced thermal stability and mechanical strength. These polymers are being explored for applications in coatings, adhesives, and even biodegradable plastics.

Recent advances in computational chemistry have further highlighted the significance of 3-Cyclohexene-1,1-dimethanol, 4-methyl-. Molecular modeling studies have revealed insights into its interactions with biological targets at the atomic level. These studies have guided the design of more potent and selective analogs by predicting how structural modifications will affect binding affinity and pharmacokinetic profiles. Such computational approaches are becoming increasingly integral to drug discovery pipelines.

The synthesis of 3-Cyclohexene-1,1-dimethanol, 4-methyl- itself presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to ensure high yield and enantiopurity. However, recent innovations in catalytic methods have simplified these processes significantly. For example, transition metal-catalyzed cross-coupling reactions now allow for more efficient construction of the cyclohexene core without excessive racemization.

In conclusion,3-Cyclohexene-1,1-dimethanol, (CAS No. 15827-42-6) represents a fascinating molecule with broad applications across chemical biology and materials science. Its unique structural features make it an invaluable scaffold for drug development and material innovation. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an even greater role in advancing scientific understanding and technological progress.